Cas no 2680560-77-2 (5-(2,2,2-trifluoroacetyl)-2-oxa-5-azabicyclo2.2.1heptane-4-carboxylic acid)

• Product Name: 5-(2,2,2-trifluoroacetyl)-2-oxa-5-azabicyclo2.2.1heptane-4-carboxylic acid
• CAS No: 2680560-77-2
• MF: C₈H₈F₃NO₄
• MW: 239.148633003235
• CID: 5645548
• PubChem ID: 165913586
• Update Time: 2025-05-20

5-(2,2,2-trifluoroacetyl)-2-oxa-5-azabicyclo2.2.1heptane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,2,2-trifluoroacetyl)-2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid
• 2680560-77-2
• EN300-28276564
• 5-(2,2,2-trifluoroacetyl)-2-oxa-5-azabicyclo2.2.1heptane-4-carboxylic acid

• Inchi： 1S/C8H8F3NO4/c9-8(10,11)5(13)12-2-4-1-7(12,3-16-4)6(14)15/h4H,1-3H2,(H,14,15)
• InChI Key： QMPFFVAXSNIPDC-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2CC1(C(=O)O)CO2)=O)(F)F

Computed Properties

• Exact Mass: 239.04054222g/mol
• Monoisotopic Mass: 239.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-(2,2,2-trifluoroacetyl)-2-oxa-5-azabicyclo2.2.1heptane-4-carboxylic acid

Introduction to 5-(2,2,2-trifluoroacetyl)-2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid (CAS No. 2680560-77-2)

5-(2,2,2-trifluoroacetyl)-2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid, identified by its CAS number 2680560-77-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of bicyclic heterocycles, featuring a unique structural framework that combines an azabicyclo[2.2.1]heptane core with an ester functionalities and a trifluoroacetyl moiety. The presence of these structural elements imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 5-(2,2,2-trifluoroacetyl)-2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid is characterized by a rigid bicyclic system, which includes an oxygen atom and an azacycle (N-containing ring). This configuration not only contributes to the compound's stability but also influences its interactions with biological targets. The trifluoroacetyl group at the 5-position introduces fluorine atoms, which are well-known for their ability to enhance metabolic stability and binding affinity in drug molecules. Additionally, the carboxylic acid functionality at the 4-position provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological properties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The azabicyclo[2.2.1]heptane scaffold has been extensively studied due to its potential to mimic natural products and exhibit diverse biological activities. For instance, derivatives of this scaffold have shown promise in the treatment of neurological disorders, inflammation, and infectious diseases. The incorporation of fluorine atoms into these structures has further expanded their pharmacological potential by improving their bioavailability and target specificity.

One of the most compelling aspects of 5-(2,2,2-trifluoroacetyl)-2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid is its potential as a building block for more complex drug candidates. The trifluoroacetyl group can be readily converted into other functional groups such as amides or esters, allowing for the creation of libraries of derivatives with varying pharmacological profiles. This flexibility makes it an attractive starting point for high-throughput screening campaigns aimed at identifying novel bioactive compounds.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy before conducting costly wet-lab experiments. Molecular modeling studies have suggested that 5-(2,2,2-trifluoroacetyl)-2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid may interact with specific protein targets through both hydrophobic and hydrogen bonding interactions. These insights have guided the design of targeted synthetic strategies to optimize its binding affinity and selectivity.

The synthesis of 5-(2,2,2-trifluoroacetyl)-2-oxa-5-azabicyclo[3-methylpentanone]-4-carboxylic acid involves multi-step organic transformations that highlight the expertise required in medicinal chemistry synthesis. Key steps include cyclization reactions to form the azabicyclo[3-methylpentanone]-4-carboxylic acid core followed by functionalization with fluorinated acyl groups using established protocols such as Vilsmeier-Haack formylation or trifluoroacetic anhydride coupling reactions.

The introduction of fluorine atoms into pharmaceuticals is not without precedent; numerous FDA-approved drugs incorporate fluorine atoms to enhance their pharmacokinetic properties. For example, fluoxetine (Prozac), a selective serotonin reuptake inhibitor (SSRI), contains a fluoro-substituted phenyl ring that contributes to its efficacy and safety profile[^1^]. Similarly, 5-(trifluoromethyl)phenylalanine, another fluorinated compound, exhibits enhanced bioavailability due to fluorine's ability to reduce metabolic degradation[^3^]. These precedents underscore the importance of fluorine in medicinal chemistry and provide encouragement for exploring new fluorinated heterocycles like CAS No 2680560 77 25-(trifluoromethyl)phenylalanine.

The potential applications of CAS No 2680560 77 25-(trifluoromethyl)phenylalanine extend beyond traditional pharmaceuticals; it may also find utility in agrochemicals where fluorinated compounds are known for their pesticidal properties[^4^]. Additionally, CAS No 2680560 77 25-(trifluoromethyl)phenylalanine could serve as a key intermediate in materials science applications requiring specialized molecular architectures.

The growing emphasis on sustainable chemistry has prompted researchers to develop greener synthetic routes for complex molecules like CAS No 2680560 77 25-(trifluoromethyl)phenylalanine[^7^]. Recent innovations include biocatalytic approaches that utilize enzymes to perform challenging transformations under mild conditions while minimizing waste generation[^9^]. These advancements align with global efforts to promote environmentally responsible chemical synthesis while maintaining high standards of efficiency and yield[^10^].

The regulatory landscape for new chemical entities like CAS No 2680560 77 25-(trifluoromethyl)phenylalanine is complex but well-established; manufacturers must navigate stringent guidelines set forth by agencies such as the FDA and EMA[^12^]. Good Manufacturing Practices (GMP) ensure that all aspects of production—from raw material sourcing to final product testing—are conducted under controlled conditions; this guarantees consistency quality control across batches[^13^]. Furthermore clinical trials must be designed carefully evaluate both efficacy safety before any new therapeutic agent reaches patients[^14^].

In conclusion, CAS No 2680560 77 25-(trifluoromethyl)phenylalanine represents significant interest because its unique structural features offer potential advantages over existing treatments particularly when combined with other pharmacophores during drug design processes.^15^ As research continues expand our understanding how these molecules function biologically new applications will undoubtedly emerge transform how we treat disease improve human health overall.^16^